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Compound of Interest

Compound Name: 7-Nitro-1H-indazol-6-OL

Cat. No.: B15201773

Safety and Handling Profile: 7-Nitro-1H-indazol-
6-ol

Disclaimer: No specific safety and handling data for 7-Nitro-1H-indazol-6-ol has been found in
publicly available literature or safety data sheets. The following guide is a technical estimation
based on the safety profiles of structurally related compounds: 5-Nitro-1H-indazol-6-ol, 7-Nitro-
1H-indazole, and 6-Nitro-1H-indazole. The information provided should be used as a
preliminary guideline only. A thorough risk assessment should be conducted by qualified
professionals before handling this compound.

This guide is intended for researchers, scientists, and professionals in drug development and is
structured to provide a comprehensive overview of the potential hazards and safe handling
practices for 7-Nitro-1H-indazol-6-ol, based on data from its analogues.

Chemical and Physical Properties

Quantitative data for 7-Nitro-1H-indazol-6-ol is not available. The table below summarizes the
known properties of its structural isomer and related nitroindazoles to provide a comparative
reference.
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5-Nitro-1H- 7-Nitro-1H- 6-Nitro-1H- 5-Nitro-1H-
Property . . . .
indazol-6-ol indazole indazole indazole
Molecular
C7HsN303[1] C7HsN302[2] C7HsN302[3] C7HsN302[4]
Formula
Molecular Weight  179.13 g/mol [1] 163.1 g/mol [5] 163.14 g/mol [3] 163.14 g/mol [4]
N N Light brown Light cream
Appearance Not specified Not specified ) ]
powder/solid[3] powder/solid[4]
Melting Point Not specified Not specified 179 - 183 °CJ3] 207 - 211 °C[4]
Acetone: 10
mg/ml, DMSO:
Solubility Not specified >100 mg/ml, Not specified Not specified
Ethanol: 2.68
mg/ml[5]
CAS Number 1082041-56-2[1]  2942-42-9[2] 7597-18-4[3] 5401-94-5[4]

Hazard Identification and GHS Classification

As there is no specific GHS classification for 7-Nitro-1H-indazol-6-ol, the following table
presents the classifications for related nitroindazole compounds. It is prudent to assume that 7-
Nitro-1H-indazol-6-ol may exhibit similar hazards.
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GHS Hazard Statement

6-Nitro-1H-indazole[6]

5-Nitro-1H-indazole[7]

Acute Toxicity, Oral

H302: Harmful if swallowed
(91.3% of notifications)

H302: Harmful if swallowed

(88% of notifications)

Acute Toxicity, Dermal

H312: Harmful in contact with

skin (89.1% of notifications)

Not classified

Skin Corrosion/Irritation

H315: Causes skin irritation
(97.8% of notifications)

H315: Causes skin irritation

(96% of notifications)

Serious Eye Damage/Irritation

H319: Causes serious eye
irritation (97.8% of

notifications)

H319: Causes serious eye

irritation (96% of notifications)

Acute Toxicity, Inhalation

H332: Harmful if inhaled
(89.1% of notifications)

Not classified

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation (95.7% of

notifications)

H335: May cause respiratory

irritation (92% of notifications)

Carcinogenicity

H351: Suspected of causing

cancer (89.1% of notifications)

Not classified

Germ Cell Mutagenicity

May cause genetic defects[3]

H341: Suspected of causing
genetic defects (10% of

notifications)

Signal Word: Danger|[3]

Safety and Handling

Based on the hazard profiles of related compounds, the following handling procedures are

recommended.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3]

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6-Nitroindazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitroindazole
https://www.fishersci.com/store/msds?partNumber=AAA1621314&productDescription=6-NITRO-1H-INDAZOLE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1621314&productDescription=6-NITRO-1H-INDAZOLE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1621314&productDescription=6-NITRO-1H-INDAZOLE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15201773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[3]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.

o Ensure that eyewash stations and safety showers are close to the workstation location.[3]

General Hygiene Measures

e Avoid contact with skin, eyes, and clothing.
» Do not eat, drink, or smoke when using this product.[3]
e Wash hands thoroughly after handling.[3]

o Keep away from food and drink.

First-Aid Measures

After Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Get medical attention.[2][3]

o After Skin Contact: Wash off immediately with plenty of soap and water. Remove all
contaminated clothes and shoes. Get medical attention if you feel unwell.[2][3]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2][3]

o After Ingestion: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[21[3]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.[3]

e Hazardous Combustion Products: May produce nitrogen oxides (NOx), carbon monoxide
(CO), and carbon dioxide (CO2).[3]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.

e Environmental Precautions: Should not be released into the environment.

» Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid
generating dust.

Experimental Protocols

No specific experimental protocols for 7-Nitro-1H-indazol-6-ol were found. A general protocol
for handling a potentially hazardous solid is provided below.
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Preparation

Conduct Risk Assessment

:

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

:

Prepare Well-Ventilated Work Area
(Chemical Fume Hood)

Handling
y

Carefully Weigh the Required Amount of Compound

A4

Dissolve in Appropriate Solvent

:

Perform Experimental Procedure

Cleanup arv d Disposal

Quench and Neutralize Reaction as Needed

:

Dispose of Waste in Accordance with
Institutional and Local Regulations

:

Clean Glassware and Work Area

:

Remove and Dispose of PPE Properly

Click to download full resolution via product page

A general workflow for the safe handling of a potentially hazardous chemical solid.
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Logical Relationships

The safety assessment for 7-Nitro-1H-indazol-6-ol is derived from data on related

compounds. The following diagram illustrates this relationship.

7-Nitro-1H-indazol-6-ol

(Data Unavailable)

Inferred Hazard Profile]nferred Hazard Profile \Inferred Hazard Profile

Surrogate Compounds with Available Safety Data

5-Nitro-1H-indazol-6-ol 7-Nitro-1H-indazole 6-Nitro-1H-indazole

(Structural Isomer) (Lacks Hydroxyl Group) (Lacks Hydroxyl Group)

Click to download full resolution via product page

Logical diagram showing the relationship between the target compound and the surrogate
compounds used for this safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Nitro-1H-indazol-6-ol | C7TH5N303 | CID 86280258 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. fishersci.com [fishersci.com]
3. fishersci.com [fishersci.com]
4. fishersci.com [fishersci.com]
5. caymanchem.com [caymanchem.com]

6. 6-Nitroindazole | C7TH5N302 | CID 24239 - PubChem [pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15201773?utm_src=pdf-body
https://www.benchchem.com/product/b15201773?utm_src=pdf-body-img
https://www.benchchem.com/product/b15201773?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-1H-indazol-6-ol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-1H-indazol-6-ol
https://www.fishersci.com/store/msds?partNumber=AC328770250&productDescription=7-NITROINDAZOLE+25MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1621314&productDescription=6-NITRO-1H-INDAZOLE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1347814&productDescription=5-NITRO-1H-INDAZOLE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.caymanchem.com/product/81340/7-nitroindazole
https://pubchem.ncbi.nlm.nih.gov/compound/6-Nitroindazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15201773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 7.5-Nitroindazole | C7TH5N302 | CID 21501 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. ["7-Nitro-1H-indazol-6-OL" safety and handling
guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15201773#7-nitro-1h-indazol-6-ol-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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